N,N-dibenzyl-3-ethoxy-3-methylbutan-1-amine

• Molecular Formula: C21H29NO
• Molecular Weight: 311.5 g/mol
• IUPAC Name: N,N-dibenzyl-3-ethoxy-3-methylbutan-1-amine
• InChI: InChI=1S/C21H29NO/c1-4-23-21(2,3)15-16-22(17-19-11-7-5-8-12-19)18-20-13-9-6-10-14-20/h5-14H,4,15-18H2,1-3H3
• InChI Key: OJNOZXGELRZKBI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C)(C)CCN(CC1=CC=CC=C1)CC2=CC=CC=C2

Description

N,N-dibenzyl-3-ethoxy-3-methylbutan-1-amine is a useful research compound. Its molecular formula is C21H29NO and its molecular weight is 311.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Treat a 0° C. solution of 4-(dibenzylamino)-2-methylbutan-2-ol (13 g, 45.9 mmol) in THF (200 mL), under N2, portion wise with KH (30%, 6.7 g, 50.9 mmol), stir at 0° C. for 0.5 h, add ethyl iodide (8.5 g, 55 mmol) drop-wise and warm to 60° C. overnight. Cool to 0° C., quench with satd. NH4Cl and concentrate partially. Extract with EtOAc (3×), wash the combined organics with brine, dry over Na2SO4, concentrate and purify via silica gel chromatography to afford the title compound (1.7 g, 12%). 1H NMR (400 MHz, DMSO-d6): δ 7.36-7.21 (m, 10H), 3.52 (s, 4H), 3.13 (t, J=7.2 Hz, 2H), 2.40-2.36 (m, 2H), 1.68-1.64 (m, 2H), 0.99 (m, 6H), 0.83 (q, J=7.2 Hz, 3H).